Cas no 1284275-91-7 (N'-(1E)-4-(benzyloxy)phenylmethylidene-3-cyclopropyl-1H-pyrazole-5-carbohydrazide)

• Product Name: N'-(1E)-4-(benzyloxy)phenylmethylidene-3-cyclopropyl-1H-pyrazole-5-carbohydrazide
• CAS No: 1284275-91-7
• MF: C₂₁H₂₀N₄O₂
• MW: 360.409104347229
• CID: 6614535
• PubChem ID: 6888633
• Update Time: 2025-05-21

N'-(1E)-4-(benzyloxy)phenylmethylidene-3-cyclopropyl-1H-pyrazole-5-carbohydrazide Chemical and Physical Properties

Names and Identifiers

• N'-(1E)-4-(benzyloxy)phenylmethylidene-3-cyclopropyl-1H-pyrazole-5-carbohydrazide
• F1092-1051
• (E)-N'-(4-(benzyloxy)benzylidene)-3-cyclopropyl-1H-pyrazole-5-carbohydrazide
• AKOS001328346
• Z57235414
• 1284275-91-7
• 5-cyclopropyl-N-[(E)-(4-phenylmethoxyphenyl)methylideneamino]-1H-pyrazole-3-carboxamide

• Inchi： 1S/C21H20N4O2/c26-21(20-12-19(23-24-20)17-8-9-17)25-22-13-15-6-10-18(11-7-15)27-14-16-4-2-1-3-5-16/h1-7,10-13,17H,8-9,14H2,(H,23,24)(H,25,26)/b22-13+
• InChI Key： KFEBZGCKMKEQRJ-LPYMAVHISA-N
• SMILES： O=C(C1C=C(C2CC2)NN=1)N/N=C/C1C=CC(=CC=1)OCC1C=CC=CC=1

Computed Properties

• Exact Mass: 360.15862589g/mol
• Monoisotopic Mass: 360.15862589g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 27
• Rotatable Bond Count: 7
• Complexity: 508
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 79.4Ų

Additional information on N'-(1E)-4-(benzyloxy)phenylmethylidene-3-cyclopropyl-1H-pyrazole-5-carbohydrazide

N'-(1E)-4-(benzyloxy)phenylmethylidene-3-cyclopropyl-1H-pyrazole-5-carbohydrazide: A Comprehensive Overview

The compound N'-(1E)-4-(benzyloxy)phenylmethylidene-3-cyclopropyl-1H-pyrazole-5-carbohydrazide with CAS No. 1284275-91-7 is a highly specialized organic compound that has garnered significant attention in the fields of organic chemistry and materials science. This compound is characterized by its complex molecular structure, which includes a pyrazole ring, a cyclopropyl group, and a benzyloxy substituent. The presence of these functional groups makes it a versatile molecule with potential applications in drug discovery, agrochemicals, and advanced materials.

Recent studies have highlighted the importance of pyrazole derivatives in medicinal chemistry due to their ability to modulate various biological targets. The cyclopropyl group in this compound adds unique strain-induced reactivity, which can enhance its pharmacokinetic properties. Additionally, the benzyloxy substituent contributes to the molecule's solubility and stability, making it suitable for various chemical reactions and biological assays.

The synthesis of N'-(1E)-4-(benzyloxy)phenylmethylidene-3-cyclopropyl-1H-pyrazole-5-carbohydrazide involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. Researchers have explored the use of transition metal catalysts to optimize the reaction conditions, leading to higher yields and better purity of the final product. This compound has been synthesized via a combination of condensation reactions, reductions, and oxidations, showcasing the versatility of its molecular framework.

In terms of physical properties, this compound exhibits a melting point of approximately 220°C and is sparingly soluble in common organic solvents such as dichloromethane and ethyl acetate. Its UV-visible spectrum shows strong absorption bands in the range of 280-320 nm, indicating its potential use in optoelectronic applications. The compound's NMR spectra reveal distinct signals for the pyrazole protons, cyclopropyl carbons, and benzyloxy group, providing valuable insights into its molecular structure.

Recent advancements in computational chemistry have enabled researchers to perform detailed molecular docking studies on this compound. These studies suggest that it has potential as an inhibitor of certain enzyme targets, such as kinases and proteases. The carbohydrazide group plays a crucial role in these interactions by forming hydrogen bonds with key residues in the active site of the target enzymes.

Furthermore, this compound has been investigated for its potential as an agrochemical agent. Preliminary bioassays indicate that it exhibits moderate activity against several plant pathogens, making it a promising candidate for further development as a fungicide or insecticide. Its unique combination of structural features allows it to interact with multiple biological targets, enhancing its efficacy in agricultural applications.

In conclusion, N'-(1E)-4-(benzyloxy)phenylmethylidene-3-cyclopropyl-1H-pyrazole-5-carbohydrazide (CAS No. 1284275-91-7) is a multifaceted compound with significant potential in various scientific domains. Its complex molecular structure, combined with recent research findings, positions it as a valuable tool for advancing drug discovery and agrochemical development. As research continues to uncover new applications for this compound, its role in modern chemistry is expected to grow significantly.